Cas no 54987-88-1 (piperazinium, 1-(2-methoxyphenyl)-4-[2-oxo-2-(phenylamino)ethyl]-1-phenyl-, dihydrochloride)

• Product Name: piperazinium, 1-(2-methoxyphenyl)-4-[2-oxo-2-(phenylamino)ethyl]-1-phenyl-, dihydrochloride
• CAS No: 54987-88-1
• MF: C₂₅H₃₀Cl₂N₃O₂
• MW: 475.430604457855
• CID: 1594432
• PubChem ID: 3043049
• Update Time: 2025-04-21

piperazinium, 1-(2-methoxyphenyl)-4-[2-oxo-2-(phenylamino)ethyl]-1-phenyl-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• piperazinium, 1-(2-methoxyphenyl)-4-[2-oxo-2-(phenylamino)ethyl]-1-phenyl-, dihydrochloride
• 2-[4-(2-methoxyphenyl)-4-phenylpiperazin-4-ium-1-yl]-N-phenylacetamide,dihydrochloride
• N,N-Diphenyl-4-(2-methoxyphenyl)-1-piperazineacetamide dihydrochloride
• 54987-88-1
• 1-Piperazineacetamide, N,N-diphenyl-4-(2-methoxyphenyl)-, dihydrochloride

• Inchi： 1S/C25H27N3O2.2ClH/c1-30-24-15-9-8-14-23(24)28(22-12-6-3-7-13-22)18-16-27(17-19-28)20-25(29)26-21-10-4-2-5-11-21;;/h2-15H,16-20H2,1H3;2*1H/p+1
• InChI Key： ZPUYTUNPJVNNHE-UHFFFAOYSA-O
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1[N+]1(C2C=CC=CC=2)CCN(CC(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 474.172
• Monoisotopic Mass: 474.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C